GPU-028

• CAS No.: 1374516-07-0
• Product Name: GPU-028
• Molecular Formula: C23H19D2FO3
• Molecular Weight: 366.43
• IUPAC Name: 3-[4-[[5-fluoro-2-(4-methylphenyl)phenyl]methoxy]phenyl]propanoic acid
• Standard InChI: InChI=1S/C23H21FO3/c1-16-2-7-18(8-3-16)22-12-9-20(24)14-19(22)15-27-21-10-4-17(5-11-21)6-13-23(25)26/h2-5,7-12,14H,6,13,15H2,1H3,(H,25,26)
• Standard InChIKey: LPGBXHWIQNZEJB-KLTYLHELSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(C=C(C=C2)F)COC3=CC=C(C=C3)CCC(=O)O
• Appearance: Solid powder
• Description: GPU-028 is a potent free fatty acid receptor 4 (FFA4) agonist. GPU-028 functions in improvement of insulin secretion and insulin resistance.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GPU-028; GPU-028; GPU-028; 2,2-d2-TUG-891; 2,2d2TUG891; 2,2 d2 TUG 891
• Reference: 1: Li Z, Xu X, Li G, Fu X, Liu Y, Feng Y, Wang M, Ouyang Y, Han J. Improving metabolic stability with deuterium: The discovery of GPU-028, a potent free fatty acid receptor 4 agonists. Bioorg Med Chem. 2017 Dec 15;25(24):6647-6652. doi: 10.1016/j.bmc.2017.10.040. Epub 2017 Oct 31. PubMed PMID: 29100735.
• PubChem Compound: 57522038
• Last Modified: Nov 11 2021